Cas no 703-10-6 (2-(4-fluorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(4-fluorophenyl)-2-methylpropan-1-ol
• CAS No: 703-10-6
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 974949
• PubChem ID: 21262802
• Update Time: 2025-04-19

2-(4-fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-phenyl)-2-methyl-propan-2-ol
• 2-(4-FLUOROPHENYL)-1,1-DIMETHYLETHANOL
• 4-fluorophenyl-1,1-dimethylethanol
• 2-(4-fluorophenyl)-2-methylpropan-1-ol
• Benzeneethanol, 4-fluoro-alpha,alpha-dimethyl-
• C10H13FO
• 1-(4-Fluorophenyl)-2-methyl-2-propanol
• A,
• 2928-17-8
• 4-Fluoro-
• CS-0212176
• 1,1-Dimethyl-2-(4-fluorophenyl)ethan-1-ol
• SCHEMBL4930066
• G65074
• Benzeneethanol, 4-fluoro-beta,beta-dimethyl-
• 703-10-6
• AKOS010014769
• 1-(4-fluorophenyl)-2-methylpropan-2-ol
• DWRIANGNJXQAAT-UHFFFAOYSA-N
• EN300-1865906
• SB85215
• A-dimethylbenzeneethanol
• PS-8723
• MFCD00082699

• Inchi： 1S/C10H13FO/c1-10(2,12)7-8-3-5-9(11)6-4-8/h3-6,12H,7H2,1-2H3
• InChI Key： DWRIANGNJXQAAT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C)(C)O

Computed Properties

• Exact Mass: 168.09500
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.13910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes